Cas no 819864-56-7 (1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-
• CAS No: 819864-56-7
• MF: C₁₀H₂₁NO₄S
• MW: 251.343042135239
• CID: 702048
• PubChem ID: 59771467
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-
• 3-[[1-(hydroxymethyl)cyclohexyl]amino]propane-1-sulfonic acid
• SCHEMBL10277631
• DTXSID80732913
• 3-{[1-(Hydroxymethyl)cyclohexyl]amino}propane-1-sulfonic acid
• 819864-56-7

• Inchi： 1S/C10H21NO4S/c12-9-10(5-2-1-3-6-10)11-7-4-8-16(13,14)15/h11-12H,1-9H2,(H,13,14,15)
• InChI Key： AERUGIFIQGQOTM-UHFFFAOYSA-N
• SMILES： S(CCCNC1(CO)CCCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 251.11912932g/mol
• Monoisotopic Mass: 251.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 95Ų